Cas no 1513233-29-8 (1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1513233-29-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5844388
• PubChem ID: 83487416
• Update Time: 2025-07-20

1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1833431
• 1-[4-(dimethylamino)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• 1513233-29-8

• Inchi： 1S/C14H19NO2/c1-13(2)9-14(13,12(16)17)10-5-7-11(8-6-10)15(3)4/h5-8H,9H2,1-4H3,(H,16,17)
• InChI Key： FYSWACHNEKQUNY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)N(C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

1-4-(Dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic Acid: An Overview of a Promising Compound

1-4-(Dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1513233-29-8) is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its distinctive cyclopropane ring and aromatic substituents, exhibits a range of interesting properties that make it a valuable subject of study.

The chemical structure of 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with a carboxylic acid group and a 4-(dimethylamino)phenyl moiety. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The presence of the carboxylic acid group provides the compound with acidic properties and potential for forming salts or esters, which can be useful in various synthetic transformations. The 4-(dimethylamino)phenyl substituent introduces additional electronic effects and conjugation, which can influence the compound's physical and chemical behavior.

In the realm of medicinal chemistry, 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. The unique structure of the compound allows it to bind effectively to these enzymes, potentially leading to the development of more potent and selective inhibitors.

Beyond its medicinal applications, 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its potential use in materials science. The combination of its aromatic and cyclopropane functionalities makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Studies have shown that derivatives of this compound can be used to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-(dimethylamino)benzaldehyde with dimethyl acetylenedicarboxylate (DMAD), followed by cyclization and reduction steps. This method has been refined to achieve high yields and stereoselectivity, making it suitable for large-scale production.

In terms of safety and handling, 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid should be handled with care in a well-ventilated area. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to avoid skin contact or inhalation. Storage conditions should be controlled to maintain the stability and integrity of the compound.

The future prospects for 1-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid are promising. Ongoing research continues to uncover new applications and optimize its properties for specific uses. As our understanding of this compound deepens, it is likely that we will see more innovative uses in both medicinal chemistry and materials science.